Cas no 351369-58-9 (tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate)

• Product Name: tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate
• CAS No: 351369-58-9
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• CID: 919939
• Update Time: 2025-06-09

tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[(3R,4S)-4-fluoro-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl
• tert-butyl N-{[cis-4-fluoropyrrolidin-3-yl]methyl}carbamate
• SB18438
• tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate
• tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate

• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-7-4-12-6-8(7)11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： UMQUBAWDZABAPY-YUMQZZPRSA-N
• SMILES： F[C@H]1CNC[C@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate

tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate (CAS No. 351369-58-9): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate (CAS No. 351369-58-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a protected amino acid derivative, is characterized by its tert-butyl carbamate protecting group and the cis-4-fluoropyrrolidine moiety, which imparts specific stereochemical and electronic features.

The cis-4-fluoropyrrolidine ring is a key structural element that contributes to the compound's biological activity. The presence of the fluorine atom at the 4-position of the pyrrolidine ring introduces significant electronic effects, enhancing the compound's ability to interact with biological targets. This feature makes tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate an attractive candidate for drug development, particularly in the areas of neurology and oncology.

Recent studies have highlighted the potential of tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases, including neurological disorders and cancer. The cis configuration of the pyrrolidine ring is crucial for this activity, as it ensures optimal binding to the receptor site.

In addition to its receptor-modulating properties, tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate has shown promise in enhancing the bioavailability and stability of drug candidates. The tert-butyl carbamate protecting group effectively shields the amino group from premature deprotection, thereby extending the compound's half-life and improving its pharmacokinetic profile. This characteristic is particularly valuable in the development of prodrugs, where controlled release and sustained action are essential.

The synthesis of tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate involves several well-established chemical reactions, including the formation of the cis pyrrolidine ring and the introduction of the fluorine atom. These synthetic steps are typically carried out under carefully controlled conditions to ensure high yields and purity. The use of chiral catalysts and selective reagents is often necessary to achieve the desired stereochemistry, making this compound a challenging but rewarding target for synthetic chemists.

In preclinical studies, tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate has demonstrated favorable safety profiles and low toxicity levels. These findings are crucial for advancing the compound into clinical trials, where its efficacy and safety can be further evaluated in human subjects. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies that could enhance its therapeutic benefits.

The potential applications of tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate extend beyond traditional small molecule drugs. Recent advancements in drug delivery systems have opened new avenues for its use in targeted therapies. For example, nanoparticle-based formulations have shown promise in improving the delivery and efficacy of this compound, particularly in treating solid tumors where penetration into tumor tissues is a significant challenge.

In conclusion, tert-butyl N-[[cis-4-fluoropyrrolidin-3-yl]methyl]carbamate (CAS No. 351369-58-9) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its favorable biological activity and safety profile, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various diseases.